Cas no 106719-69-1 (Octadecanoic acid, 3-phenylpropyl ester)
106719-69-1 structure
Product Name:Octadecanoic acid, 3-phenylpropyl ester
CAS No:106719-69-1
MF:C27H46O2
MW:402.652948856354
CID:1180957
Update Time:2024-08-05
Octadecanoic acid, 3-phenylpropyl ester Chemical and Physical Properties
Names and Identifiers
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- Octadecanoic acid, 3-phenylpropyl ester
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- Inchi: 1S/C27H46O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-19-24-27(28)29-25-20-23-26-21-17-16-18-22-26/h16-18,21-22H,2-15,19-20,23-25H2,1H3
- InChI Key: SIOGPPVTDALDCS-UHFFFAOYSA-N
- SMILES: C(OCCCC1=CC=CC=C1)(=O)CCCCCCCCCCCCCCCCC
Computed Properties
- Exact Mass: 402.34998
Experimental Properties
- Density: 0.916±0.06 g/cm3(Predicted)
- Boiling Point: 498.0±24.0 °C(Predicted)
- PSA: 26.3
Octadecanoic acid, 3-phenylpropyl ester Related Literature
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
106719-69-1 (Octadecanoic acid, 3-phenylpropyl ester) Related Products
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